Taxodistine A
Overview
Description
Taxodistine A is a natural product found in Taxodium distichum with data available.
Scientific Research Applications
Abietane-Type Diterpenes from Taxodium distichum
Taxodistine A, an abietane-type diterpene, was isolated from the fruits of Taxodium distichum. This compound, along with its counterpart Taxodistine B, has been studied for its potential in inhibiting tubulin polymerization, a process important in cancer cell division and growth. Taxodistine B specifically showed significant inhibition of tubulin polymerization, suggesting a potential role for Taxodistines in cancer therapy (Hirasawa et al., 2007).
Plant-Derived Anti-Cancer Agents
Taxodistine A, as part of the broader category of plant-derived compounds, contributes to the vast array of natural products that are being explored for cancer treatment. This includes other well-known compounds such as taxol, vinblastine, and vincristine. The utilization of these natural compounds is based on their activity against molecular targets related to cancer growth and development (Cragg & Newman, 2005).
Molecular Mechanisms of Action
Further understanding of the molecular mechanisms by which Taxodistine A and similar compounds act can enhance their therapeutic potential. For example, studies on taxol have revealed its unique mechanism of stabilizing microtubules and promoting apoptosis in cancer cells. Such insights are crucial for developing more effective cancer therapies using plant-derived compounds like Taxodistine A (Oberlies & Kroll, 2004).
Antioxidant Activity of Abietane Diterpenes
Beyond its potential anti-cancer properties, Taxodistine A, as an abietane diterpene, has been associated with antioxidant activities. For instance, a study on rosemary stem extract, which contains similar compounds, demonstrated protective effects against oxidation in muscle tissue. This antioxidant property could be beneficial in various health applications, including reducing oxidative stress-related damage (Morel et al., 2019).
properties
Product Name |
Taxodistine A |
|---|---|
Molecular Formula |
C21H32O4 |
Molecular Weight |
348.5 g/mol |
IUPAC Name |
(4bS,8aS,9R,10R)-10-methoxy-4b,8,8-trimethyl-2-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthrene-3,4,9-triol |
InChI |
InChI=1S/C21H32O4/c1-11(2)12-10-13-14(16(23)15(12)22)21(5)9-7-8-20(3,4)19(21)17(24)18(13)25-6/h10-11,17-19,22-24H,7-9H2,1-6H3/t17-,18+,19-,21+/m0/s1 |
InChI Key |
NAFCRWTYYJXRIX-YOUFYPILSA-N |
Isomeric SMILES |
CC(C)C1=C(C(=C2C(=C1)[C@H]([C@@H]([C@@H]3[C@@]2(CCCC3(C)C)C)O)OC)O)O |
Canonical SMILES |
CC(C)C1=C(C(=C2C(=C1)C(C(C3C2(CCCC3(C)C)C)O)OC)O)O |
synonyms |
taxodistine A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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